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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029 Get Quote

Essential safety and logistical information for the proper handling and disposal of

tetratriacontane in a research environment.

This document provides comprehensive, step-by-step guidance for researchers, scientists, and

drug development professionals on the proper disposal procedures for tetratriacontane.

Adherence to these protocols is crucial for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Tetratriacontane: Hazard Profile and Key Data
Tetratriacontane is a long-chain saturated hydrocarbon. According to safety data sheets

(SDS), pure tetratriacontane is not classified as a hazardous substance under the

Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29

CFR 1910.1200).[1] However, it is imperative to handle all chemicals with care and to be aware

of potential contaminants that may alter its hazard profile.

Table 1: Properties of Tetratriacontane
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Property Value

Chemical Formula C₃₄H₇₀

CAS Number 14167-59-0

Appearance White crystalline solid

Melting Point 73.9 - 74.9 °C / 165 - 166.8 °F[1]

Hazard Classification Not classified as hazardous[1][2]

Primary Hazards None identified for the pure substance[1]

Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Before proceeding with the disposal of tetratriacontane, ensure that appropriate personal

protective equipment is worn and that the material is handled in a safe manner.

Experimental Protocol: Safe Handling of Solid Tetratriacontane

Consult the Safety Data Sheet (SDS): Always review the most current SDS for

tetratriacontane before handling.

Engineering Controls: Handle in a well-ventilated area. If heating or creating dust, use a

chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a laboratory coat.

Avoid Dust Formation: Tetratriacontane is a solid, and care should be taken to minimize the

generation of dust during handling.
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Contamination Prevention: Do not return excess material to the original container to avoid

contamination.

Step-by-Step Disposal Procedures
The appropriate disposal method for tetratriacontane is contingent on whether it is pure or has

been contaminated with hazardous substances during experimental use.

If the tetratriacontane is in its pure, uncontaminated form, it is not considered hazardous

waste.

Waste Characterization: Confirm that the tetratriacontane has not come into contact with

any hazardous materials.

Containerization: Place the solid tetratriacontane in a clearly labeled, sealed container. The

label should include the chemical name ("Tetratriacontane") and indicate that it is non-

hazardous waste.

Disposal: Dispose of the container in the general laboratory solid waste, in accordance with

your institution's specific guidelines for non-hazardous chemical waste. Some institutions

may still require it to be collected by the environmental health and safety (EHS) office.

If the tetratriacontane is mixed with or has been contaminated by a hazardous substance, it

must be treated as hazardous waste. The disposal procedure will be dictated by the nature of

the contaminant(s).

Waste Characterization: Identify all hazardous contaminants mixed with the

tetratriacontane. This is a critical step governed by the Resource Conservation and

Recovery Act (RCRA).

Containerization:

Place the contaminated tetratriacontane in a compatible, leak-proof hazardous waste

container.

The container must be clearly labeled with the words "Hazardous Waste," the chemical

names of all components (including tetratriacontane and all contaminants), and the
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approximate percentages of each.

Storage: Store the container in a designated satellite accumulation area or your laboratory's

main hazardous waste storage area.

Disposal Request: Arrange for pickup and disposal by your institution's EHS department or a

licensed hazardous waste disposal contractor. A hazardous waste manifest will be required

for off-site transportation and disposal.

Never dispose of hazardous waste down the drain or in the regular trash.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Isolate the Area: Restrict access to the spill area.

Personal Protection: Wear appropriate PPE as outlined in Section 2.

Containment: For a solid spill, carefully sweep up the material and place it in a suitable

container for disposal. Avoid generating dust.

Cleaning: Clean the spill area with soap and water.

Disposal: Dispose of the collected spill material and any contaminated cleaning materials as

either non-hazardous or hazardous waste, depending on the nature of the spilled material.

Logical Workflow for Tetratriacontane Disposal
The following diagram illustrates the decision-making process for the proper disposal of

tetratriacontane.
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Caption: Decision workflow for the proper disposal of tetratriacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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